6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide

• IUPAC Name: 6-cyclobutyl-1-methylimidazo[1,2-b]pyrazole-7-carboxamide
• InChI: InChI=1S/C11H14N4O/c1-14-5-6-15-11(14)8(10(12)16)9(13-15)7-3-2-4-7/h5-7H,2-4H2,1H3,(H2,12,16)
• InChI Key: MJAKZEZEFTYFFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN2C1=C(C(=N2)C3CCC3)C(=O)N
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol

Description

“6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide” is a chemical compound that is used for pharmaceutical testing. It has a molecular formula of C10H13N3.

Synthesis Analysis

The synthesis of imidazole-containing compounds, such as “this compound”, involves a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the imidazole scaffold, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Scientific Research Applications

6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide has a wide range of applications in scientific research. It has been used as a tool to study the structure and function of proteins, as well as to investigate the mechanisms of action of various drugs. It has also been used to study the effects of various hormones on the body, as well as to study the effects of various environmental toxins. Additionally, this compound has been used in the development of various drug delivery systems, as well as in the development of various diagnostic tests.

Mechanism of Action

The exact mechanism of action of 6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide is not yet fully understood. However, it is believed that this compound binds to certain proteins and enzymes in the body, which then leads to changes in the activity of those proteins and enzymes. This can lead to various biochemical and physiological effects, depending on the target protein or enzyme.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, proteins, and lipids. It has also been shown to inhibit the activity of certain hormones, such as cortisol, which can lead to changes in the body’s metabolism. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide has several advantages over other compounds due to its unique chemical structure. It is relatively stable and has a low toxicity, which makes it an ideal compound for use in laboratory experiments. Additionally, this compound is relatively inexpensive and easy to synthesize, which makes it an attractive option for researchers. However, this compound does have some limitations. It has a relatively short half-life, which can make it difficult to use in certain experiments. Additionally, this compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide. One potential direction is to investigate the effects of this compound on various diseases, such as cancer and diabetes. Additionally, researchers could investigate the effects of this compound on the development and progression of various neurological disorders. Additionally, researchers could investigate the potential use of this compound as a drug delivery system. Finally, researchers could investigate the potential use of this compound in the development of diagnostic tests for various diseases.